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Compound of Interest

Compound Name: D-Altrose-2-13C

Cat. No.: B15556158 Get Quote

In-Depth Technical Guide: D-Altrose-2-¹³C
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for D-Altrose-2-¹³C, an isotopically labeled

form of the monosaccharide D-Altrose. Isotopic labeling is a critical technique in metabolic

research, drug development, and clinical mass spectrometry, allowing for the tracing and

quantification of molecules in complex biological systems. The incorporation of a stable, heavy

isotope like Carbon-13 (¹³C) provides a distinct mass signature without significantly altering the

chemical properties of the molecule.

Core Molecular Data
The key quantitative data for D-Altrose and its ¹³C-labeled variant are summarized below. The

substitution of a single Carbon-12 atom with a Carbon-13 isotope at the second position results

in a predictable increase in the overall molecular weight.

Compound Molecular Formula Isotopic Notation
Molecular Weight (
g/mol )

D-Altrose C₆H₁₂O₆[1][2][3][4][5] N/A 180.16[1][2][4]

D-Altrose-2-¹³C C₆H₁₂O₆ C₅¹³CH₁₂O₆[6][7][8][9] 181.15[6][7][8][9]

Logical Relationship Diagram
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The following diagram illustrates the straightforward relationship between the parent

compound, the stable isotope, and the resulting labeled molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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